2',4'-Difluoro-[1,1'-biphenyl]-4-amine

• IUPAC Name: 4-(2,4-difluorophenyl)aniline
• InChI: InChI=1S/C12H9F2N/c13-9-3-6-11(12(14)7-9)8-1-4-10(15)5-2-8/h1-7H,15H2
• InChI Key: ZQXDFWLVJGVNGX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=C(C=C(C=C2)F)F)N
• Molecular Formula: C12H9F2N
• DSSTOX Substance ID: DTXSID90374247
• Molecular Weight: 205.20 g/mol
• CAS RN: 62575-36-4

Description

2,4’-Difluoro-[1,1’-biphenyl]-4-amine, also known as DFBA, is an organic amine that is used in various scientific research applications. It is a versatile molecule that has been used in the synthesis of various compounds and has been found to have a wide range of biochemical and physiological effects.

Scientific Research Applications

Advanced Material Synthesis

A novel monomer, closely related to 2',4'-Difluoro-[1,1'-biphenyl]-4-amine, was synthesized and utilized to create a series of novel fluorinated polyimides. These polyimides, synthesized via a chemical imidization route, exhibited remarkable properties including high solubility in organic solvents, formation of transparent and tough films, excellent thermal stability, low dielectric constants, and minimal water uptake. The material's UV-visible absorption cutoff wavelength ranged between 364–410 nm, indicating potential applications in optoelectronic devices and other advanced material applications (Chung, Tzu, & Hsiao, 2006).

Chemical Synthesis and Drug Discovery

The compound has been implicated in the synthesis of 4-bromodifluoromethyl thiazoles, utilizing a new synthon for chemoselective preparation. These thiazoles are significant candidates in drug discovery programs. The methodology introduced allows for the transformation of bromodifluoromethyl groups at specific positions on the thiazole, highlighting the compound's potential in medicinal chemistry and radiopharmaceutics (Colella et al., 2018).

Catalytic Processes

2',4'-Difluoro-[1,1'-biphenyl]-4-amine or its derivatives have been noted for their role in catalytic processes, such as the highly effective dehydrative condensation between carboxylic acids and amines, catalyzed by 2,4-bis(trifluoromethyl)phenylboronic acid. This catalyst is particularly effective for α-dipeptide synthesis, suggesting potential applications in peptide and protein engineering (Wang, Lu, & Ishihara, 2018).

Synthesis routes and methods

Procedure details

4-Bromoaniline (2.0 g, 11.6 mmol), (2,4-difluorophenyl)boronic acid (2.1 g, 13.4 mmol), Pd(dppf)Cl2 (952 mg, 1.2 mmol), and K2CO3 (3.2 g, 23.3 mmol) were dissolved in 1,4-dioxane (80 mL) and water (20 mL) and the resulting mixture was heated to 80° C. After 16 h the resulting mixture was cooled to room temperature, diluted with EtOAc, washed with water and brine, dried (Na2SO4), and dry packed onto silica gel. Column chromatography yielded the title compound.